N-[4-(benzoylamino)-3-methoxyphenyl]-3-nitrobenzamide

• IUPAC Name: N-(4-benzamido-3-methoxyphenyl)-3-nitrobenzamide
• InChI: InChI=1S/C21H17N3O5/c1-29-19-13-16(22-21(26)15-8-5-9-17(12-15)24(27)28)10-11-18(19)23-20(25)14-6-3-2-4-7-14/h2-13H,1H3,(H,22,26)(H,23,25)
• InChI Key: IRHCKMGLTHKFKH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC(=CC=C2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H17N3O5
• Molecular Weight: 391.4 g/mol

Description

N-[4-(benzoylamino)-3-methoxyphenyl]-3-nitrobenzamide is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as BMN-673, and is a PARP (Poly ADP-ribose polymerase) inhibitor. PARP inhibitors are a class of drugs that have been shown to have potential in the treatment of cancer, particularly in individuals with BRCA mutations. In addition to its potential use in cancer treatment, BMN-673 has also been studied for its effects on other biological processes.

Mechanism of Action

BMN-673 works by inhibiting the activity of PARP enzymes. PARP enzymes are involved in the repair of DNA damage, particularly single-strand breaks. Inhibition of PARP activity leads to the accumulation of DNA damage, which can ultimately lead to cell death. In individuals with BRCA mutations, PARP inhibitors have been shown to be particularly effective, as these individuals have a defect in their DNA repair mechanisms.
Biochemical and Physiological Effects:
BMN-673 has been shown to have a number of biochemical and physiological effects. In preclinical studies, it has been shown to induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of tumors in animal models. In addition, BMN-673 has been shown to enhance the efficacy of radiation therapy in preclinical studies.

Advantages and Limitations for Lab Experiments

One advantage of BMN-673 is its potency as a PARP inhibitor. It has been shown to be more potent than other PARP inhibitors currently in clinical use. In addition, BMN-673 has demonstrated efficacy in preclinical studies, suggesting that it may have potential as a cancer treatment. However, there are also limitations to the use of BMN-673 in lab experiments. One limitation is that it is a relatively new compound, and there is still much to be learned about its effects. In addition, its high potency may make it difficult to use in certain experiments, as it may cause off-target effects.

Future Directions

There are a number of future directions for research on BMN-673. One area of research is the development of combination therapies that include BMN-673. PARP inhibitors have been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy. Another area of research is the development of biomarkers that can predict response to PARP inhibitors. This would allow for more targeted use of these drugs in cancer treatment. Finally, there is ongoing research into the potential use of PARP inhibitors in other diseases, such as neurodegenerative disorders.

Scientific Research Applications

BMN-673 has been extensively studied for its potential use in cancer treatment. PARP inhibitors work by inhibiting the activity of PARP enzymes, which are involved in DNA repair. In individuals with BRCA mutations, PARP inhibitors have been shown to be particularly effective, as these individuals have a defect in their DNA repair mechanisms. BMN-673 has been shown to be a potent PARP inhibitor, and has demonstrated efficacy in preclinical studies.